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Compound of Interest

Compound Name: 2-Fluoroacetophenone

Cat. No.: B1329501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of 2-
Fluoroacetophenone (CAS No. 445-27-2), a key intermediate in pharmaceutical and chemical

synthesis. This document outlines the physical characteristics, detailed experimental protocols

for their determination, and a logical workflow for quality control and characterization.

Core Physical and Chemical Properties
2-Fluoroacetophenone, with the chemical formula C₈H₇FO, is an aromatic ketone.[1] At room

temperature, it can exist as a colorless to pale yellow liquid or a crystalline solid, depending on

the ambient conditions.[1] Its unique properties, imparted by the fluorine atom at the ortho

position, make it a valuable building block in the synthesis of complex molecules.[1]

Data Presentation: Quantitative Physical Properties
The following table summarizes the key physical properties of 2-Fluoroacetophenone for easy

reference and comparison.
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Property Value

Boiling Point 187-189 °C (at standard pressure)[2]

82-83 °C (at 10 mmHg)

Melting Point 26-27 °C[2]

Density 1.137 g/mL at 20 °C[2]

Refractive Index n20/D 1.507[2]

Flash Point 62 °C (143.6 °F) - closed cup[3]

Experimental Protocols for Physical Property
Determination
Accurate determination of boiling and melting points is crucial for verifying the purity and

identity of a chemical compound. The following are standard methodologies employed in

research and quality control laboratories.

Melting Point Determination: Capillary Method
The capillary method is a widely accepted technique for determining the melting point of a

crystalline solid.[4]

Principle: A small, finely powdered sample of the substance is heated at a controlled rate. The

temperature at which the substance transitions from a solid to a liquid is recorded as the

melting point.[5] Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-

1.0°C.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital instrument)[6]

Capillary tubes (sealed at one end)[6]

Thermometer or digital temperature probe[6]
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Sample pulverizing tool (e.g., mortar and pestle)

Procedure:

Sample Preparation: Ensure the 2-Fluoroacetophenone sample is crystalline and dry. If it is

in liquid form at room temperature, it should be cooled to induce crystallization. The solid

sample should be finely powdered.

Loading the Capillary Tube: A small amount of the powdered sample is packed into the open

end of a capillary tube to a height of 2-3 mm.

Instrument Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Initial Rapid Heating: A preliminary rapid heating is often performed to determine an

approximate melting point.[7]

Accurate Determination: A fresh sample is heated rapidly to about 10-15°C below the

approximate melting point. The heating rate is then reduced to 1-2°C per minute.[6]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the initial melting point. The temperature at which the entire sample becomes a

liquid is the final melting point. The range between these two temperatures is the melting

range.

Boiling Point Determination: Micro-Reflux Method
For small quantities of liquid, the micro-boiling point or micro-reflux method is a convenient and

accurate technique.[8]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[9] In this method, a small sample is heated, and the

temperature of the vapor in equilibrium with the boiling liquid is measured.[8]

Apparatus:

Small test tube or reaction vial[8]
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Thermometer or digital temperature probe[8]

Heating block or oil bath[10]

Small magnetic stir bar (optional, to prevent bumping)[8]

Inverted capillary tube (sealed at one end)[10]

Procedure:

Sample Preparation: A small volume (a few milliliters) of liquid 2-Fluoroacetophenone is

placed in the test tube.[8]

Apparatus Setup: An inverted capillary tube is placed inside the test tube containing the

liquid. The thermometer bulb is positioned so that it is above the liquid surface but below the

top of the test tube, ensuring it measures the vapor temperature.

Heating: The apparatus is gently heated. Initially, a stream of bubbles will emerge from the

inverted capillary as the trapped air expands.[10]

Observation: As the temperature approaches the boiling point, a rapid and continuous

stream of bubbles will be observed.[10] At this point, heating is stopped or reduced.

Recording the Boiling Point: The bubbling will slow down and stop. As the apparatus cools,

the liquid will be drawn into the capillary tube. The temperature at which the liquid enters the

capillary is the boiling point of the substance.[10]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the physical

properties of a 2-Fluoroacetophenone sample.
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Workflow for Physical Property Determination of 2-Fluoroacetophenone

Sample Handling & Preparation

Melting Point Determination Boiling Point Determination

Data Analysis & Reporting

Acquire 2-Fluoroacetophenone Sample

Assess Physical State
(Liquid or Solid)

Ensure Purity (e.g., via Chromatography)

If Solid:
Prepare Powdered Sample

If Liquid:
Prepare Micro-Reflux Apparatus

Load Capillary Tube

Measure Melting Point Range

Record Experimental Values

Heat Sample and Observe Vapor

Measure Boiling Point

Compare with Literature Values

Report Findings and Purity Assessment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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